Cas no 175481-38-6 (Desmethyl Lacosamide)

Desmethyl Lacosamide is a key intermediate in the synthesis of Lacosamide, an anticonvulsant drug used to treat partial-onset seizures and diabetic neuropathy. As a demethylated derivative, it plays a critical role in pharmaceutical research and development, particularly in optimizing the metabolic stability and pharmacokinetic profile of Lacosamide. Its high purity and well-characterized structure make it valuable for analytical reference standards and process chemistry applications. Researchers utilize Desmethyl Lacosamide to study metabolic pathways, refine synthetic routes, and ensure quality control in drug manufacturing. Its relevance in medicinal chemistry underscores its importance in advancing antiepileptic therapeutics.

Desmethyl Lacosamide structure

Product Name:Desmethyl Lacosamide

CAS No:175481-38-6

MF:C₁₂H₁₆N₂O₃

MW:236.267043113708

MDL:MFCD18382268

CID:906344

PubChem ID:10889901

Update Time:2025-06-07

Desmethyl Lacosamide Chemical and Physical Properties

Names and Identifiers

- Desmethyl Lacosamide
- LogP
- N-Acetyl-D-Serine Benzyl AMide
- (2R)-2-(AcetylaMino)-3-hydroxy-N-(phenylMethyl)propanaMide
- 175481-38-6
- CHEBI:173695
- Propanamide, 2-(acetylamino)-3-hydroxy-N-(phenylmethyl)-, (2R)-
- O-Desmethyllacosamide
- SPM 12809
- XRKSCJLQKGLSKU-LLVKDONJSA-N
- Q27286652
- SCHEMBL47275
- LACOSAMIDE IMPURITY F [EP IMPURITY]
- UNII-PNH5357R26
- (R)-2-Acetamido-N-benzyl-3-hydroxypropionamide
- AKOS030241147
- (R)-2-acetamido-N-benzyl-3-hydroxy-propionamide
- N-benzyl-N2-acetyl-D-serinamide
- PNH5357R26
- (2R)-2-acetamido-N-benzyl-3-hydroxypropanamide
- (R)-N-benzyl-2-acetamido-3-hydroxypropionamide
- Propanamide, 2-(acetylamino)-3-hydroxy-N-(phenylmethyl)-, (R)-; (2R)-2-(Acetylamino)-3-hydroxy-N-(phenylmethyl)propanamide; (R)-N-Benzyl-2-acetamido-3-hydroxypropionamide; (2R)-2-(Acetylamino)-N-benzyl-3-hydroxypropanamide; Desmethyl Lacosamide; Lacosamide Imp. F (Pharmeuropa)
- CHEMBL293954
- o-Desmethyl lacosamide
- DTXSID401248336
- O-Desmethyl-lacosamide
- (R)-2-acetamido-N-benzyl-3-hydroxypropanamide
- LACOSAMIDE METABOLITE M1
- MDL： MFCD18382268
- Inchi： 1S/C12H16N2O3/c1-9(16)14-11(8-15)12(17)13-7-10-5-3-2-4-6-10/h2-6,11,15H,7-8H2,1H3,(H,13,17)(H,14,16)/t11-/m1/s1
- InChI Key： XRKSCJLQKGLSKU-LLVKDONJSA-N
- SMILES： OC[C@H](C(NCC1C=CC=CC=1)=O)NC(C)=O

Computed Properties

Exact Mass: 236.11618
Monoisotopic Mass: 236.11609238g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 263
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.3
Topological Polar Surface Area: 78.4Å²

Experimental Properties

Density: 1.2±0.1 g/cm3
Melting Point: 138-140°C
Boiling Point: 581.8±50.0 °C at 760 mmHg
Flash Point: 305.7±30.1 °C
Solubility: DMSO (Slightly), Methanol (Slightly)
PSA: 78.43
Vapor Pressure: 0.0±1.7 mmHg at 25°C

Desmethyl Lacosamide Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Desmethyl Lacosamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D291835-5mg	Desmethyl Lacosamide	175481-38-6		5mg	$ 148.00	2023-09-08
TRC	D291835-10mg	Desmethyl Lacosamide	175481-38-6		10mg	$ 219.00	2023-09-08
TRC	D291835-25mg	Desmethyl Lacosamide	175481-38-6		25mg	$ 523.00	2023-09-08
TRC	D291835-50mg	Desmethyl Lacosamide	175481-38-6		50mg	$951.00	2023-05-18
TRC	D291835-100mg	Desmethyl Lacosamide	175481-38-6		100mg	$1629.00	2023-05-18
eNovation Chemicals LLC	Y1188018-1g	(R)-2-Acetamido-N-benzyl-3-hydroxypropanamide	175481-38-6	95%	1g	$1320	2024-07-20
1PlusChem	1P00ADSP-1mg	Desmethyl Lacosamide	175481-38-6	≥95%	1mg	$80.00	2024-06-19
1PlusChem	1P00ADSP-5mg	Desmethyl Lacosamide	175481-38-6	≥95%	5mg	$155.00	2024-06-19
1PlusChem	1P00ADSP-10mg	Desmethyl Lacosamide	175481-38-6	≥95%	10mg	$249.00	2024-06-19
1PlusChem	1P00ADSP-25mg	Desmethyl Lacosamide	175481-38-6	≥95%	25mg	$531.00	2024-06-19